Cas no 2309467-61-4 (tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate)

• Product Name: tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate
• CAS No: 2309467-61-4
• MF: C₂₀H₃₂BrN₃O₃
• MW: 442.390384674072
• CID: 5982793
• PubChem ID: 165803224
• Update Time: 2025-10-28

tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate
• EN300-7428992
• 2309467-61-4

• Inchi： 1S/C20H32BrN3O3/c1-18(2,3)27-16(25)14-26-20(17-23-15(21)13-24(17)4)7-5-19(6-8-20)9-11-22-12-10-19/h13,22H,5-12,14H2,1-4H3
• InChI Key： NCWAACWLGNBIRA-UHFFFAOYSA-N
• SMILES： BrC1=CN(C)C(C2(CCC3(CCNCC3)CC2)OCC(=O)OC(C)(C)C)=N1

Computed Properties

• Exact Mass: 441.16270g/mol
• Monoisotopic Mass: 441.16270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.4Ų

Additional information on tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate

Research Brief on tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate (CAS: 2309467-61-4)

In recent years, the compound tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate (CAS: 2309467-61-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique spirocyclic structure and imidazole moiety, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. The presence of the bromo-substituted imidazole ring and the spirocyclic framework suggests its utility in targeting specific biological pathways, particularly those involved in inflammation and oncology.

Recent studies have focused on the synthetic routes and optimization strategies for producing tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate with high yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a streamlined synthetic approach that leverages palladium-catalyzed cross-coupling reactions to introduce the bromo-imidazole moiety efficiently. This method not only improves the scalability of the synthesis but also reduces the formation of by-products, making it more suitable for industrial applications.

In addition to its synthetic utility, this compound has been investigated for its biological activity. Preliminary in vitro studies indicate that derivatives of tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate exhibit moderate inhibitory effects on certain kinase enzymes, which are often implicated in cancer progression. These findings suggest that further structural modifications could enhance its potency and selectivity, potentially leading to the development of new kinase inhibitors.

The spirocyclic core of this compound also offers advantages in terms of drug-like properties, such as improved metabolic stability and membrane permeability. Computational modeling studies have highlighted the conformational rigidity imparted by the spirocyclic structure, which may contribute to better binding affinity with target proteins. These insights are being leveraged in the design of next-generation small-molecule therapeutics.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as off-target effects and pharmacokinetic profiles need to be addressed through rigorous preclinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to advance this compound into the drug development pipeline.

In conclusion, tert-butyl 2-{[9-(4-bromo-1-methyl-1H-imidazol-2-yl)-3-azaspiro[5.5]undecan-9-yl]oxy}acetate represents a versatile and pharmacologically interesting scaffold with potential applications in multiple therapeutic areas. Ongoing research aims to explore its full potential, optimize its properties, and translate these findings into clinically viable treatments. The compound's unique structural features and preliminary biological activity make it a compelling subject for future investigations in chemical biology and drug discovery.